(2-methyl-4-nitrophenyl)(1-naphthylmethyl)amine

• IUPAC Name: 2-methyl-N-(naphthalen-1-ylmethyl)-4-nitroaniline
• InChI: InChI=1S/C18H16N2O2/c1-13-11-16(20(21)22)9-10-18(13)19-12-15-7-4-6-14-5-2-3-8-17(14)15/h2-11,19H,12H2,1H3
• InChI Key: MHNYHAMLKDIYGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NCC2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H16N2O2
• DSSTOX Substance ID: DTXSID001221974
• Molecular Weight: 292.3 g/mol
• CAS RN: 201157-17-7

Description

(2-methyl-4-nitrophenyl)(1-naphthylmethyl)amine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as MNAN, and it is a member of the family of compounds known as arylalkylamines. The structure of MNAN is unique, and it has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of MNAN is complex and involves its interaction with the TAAR1 receptor. MNAN has been found to bind to the TAAR1 receptor with high affinity, and this binding leads to the activation of intracellular signaling pathways. The activation of these pathways leads to the release of neurotransmitters, including dopamine and serotonin.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MNAN are varied and include the regulation of neurotransmitter release, the modulation of the immune system, and the regulation of glucose metabolism. MNAN has been found to increase the release of dopamine and serotonin, which are neurotransmitters that play a key role in the regulation of mood, motivation, and reward. MNAN has also been found to modulate the immune system by increasing the production of cytokines, which are signaling molecules that play a key role in the immune response. Finally, MNAN has been found to regulate glucose metabolism by increasing glucose uptake in adipose tissue.

Advantages and Limitations for Lab Experiments

One of the advantages of using MNAN in lab experiments is its selectivity for the TAAR1 receptor. This selectivity allows researchers to study the effects of TAAR1 activation in a more specific manner. However, one of the limitations of using MNAN in lab experiments is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of MNAN. One direction is the exploration of its potential use in the treatment of neurological disorders, such as schizophrenia and Parkinson's disease. MNAN has been found to have a modulatory effect on dopamine release, which is a key neurotransmitter involved in these disorders. Another direction is the study of the effects of MNAN on glucose metabolism, which could have implications for the treatment of diabetes. Finally, the study of the immune-modulatory effects of MNAN could have implications for the treatment of autoimmune disorders.

Synthesis Methods

The synthesis method for MNAN is complex and involves several steps. The first step in the synthesis of MNAN is the preparation of 2-methyl-4-nitrophenylacetic acid. This is achieved through the reaction of 2-methyl-4-nitrophenylamine with chloroacetic acid in the presence of a base. The resulting product is then reacted with 1-naphthylmethylamine in the presence of a reducing agent to produce MNAN.

Scientific Research Applications

MNAN has been found to have a variety of scientific research applications. One of the primary applications of MNAN is in the study of the central nervous system. MNAN has been found to act as a selective agonist for the trace amine-associated receptor 1 (TAAR1), which is a G protein-coupled receptor that is expressed in the brain. This receptor has been implicated in a variety of physiological processes, including the regulation of dopamine and serotonin release.